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Compound of Interest

Compound Name: Moskene

Cat. No.: B085458

A comprehensive overview for researchers, scientists, and drug development professionals on
the environmental persistence, metabolic pathways, and analytical methodologies for the
synthetic nitro musk, Moskene. Due to the limited availability of specific data for Moskene, this
guide leverages data from the structurally similar and more extensively studied nitro musks,
musk xylene and musk ketone, to infer potential biodegradation pathways and environmental
fate.

Executive Summary

Moskene (1,1,3,3,5-pentamethyl-4,6-dinitroindane) is a synthetic nitro musk fragrance
ingredient whose use has significantly declined due to concerns over its environmental
persistence and potential toxicity.[1][2] Like other nitro musks, Moskene is characterized by a
nitrated aromatic structure that confers a strong musk scent but also contributes to its
recalcitrance in the environment. This guide provides a detailed examination of the known and
inferred biodegradation pathways of Moskene, its environmental distribution, and the analytical
methods employed for its detection. Quantitative data, where available, has been compiled,
and experimental protocols for studying nitro musk biodegradation are detailed to facilitate
further research in this area.

Chemical Properties and Environmental Concern

Moskene is a lipophilic compound, a characteristic that contributes to its bioaccumulation in the
fatty tissues of organisms.[2][3] The production and use of Moskene have been significantly
reduced, particularly in Europe, due to its environmental persistence and potential for adverse
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effects.[1] While specific toxicity data for Moskene is limited, concerns have been raised
regarding its potential for skin sensitization and possible endocrine-disrupting effects, similar to
other nitro musks.[1][2]

Table 1: Physicochemical Properties of Moskene

Property Value Reference
Chemical Formula C14H18N204 [4]
Molecular Weight 278.30 g/mol [4]
CAS Number 116-66-5 [5]

Colorless to dark brown solid
Appearance _
or liquid

Log Kow (octanol-water )
- o 4.3 - 4.9 (for nitro musks) [3]
partition coefficient)

Biodegradation Pathways

Direct experimental studies detailing the biodegradation pathways of Moskene are scarce.
However, based on extensive research on musk xylene and musk ketone, a primary
transformation pathway for nitro musks involves the reduction of the nitro groups to amino
groups.[3][6] This biotransformation is a critical step in their environmental fate and is
frequently observed in wastewater treatment plants (WWTPSs).[4]

Aerobic Biodegradation

Under aerobic conditions, nitro musks are generally considered to be poorly biodegradable.[4]
Standard ready biodegradability tests often show little to no mineralization.[4] However, some

transformation can occur.

Anaerobic Biodegradation

Anaerobic conditions, such as those found in sewage sludge and sediments, are more
conducive to the initial steps of nitro musk biodegradation. The primary pathway is the stepwise
reduction of the nitro functional groups to amino groups, leading to the formation of various

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9415982/
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9415982/
https://www.ewg.org/sites/humantoxome/chemicals/chemical.php?chemid=100373
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.canada.ca/content/dam/eccc/documents/pdf/pded/nitro-musks/20180911-Nitro-Musks-EN.pdf
https://www.canada.ca/content/dam/eccc/documents/pdf/pded/nitro-musks/20180911-Nitro-Musks-EN.pdf
https://www.thegoodscentscompany.com/data/rw1025151.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007519/
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007519/
https://www.greenpeace.to/publications/synthetic_musks_2005.pdf
https://www.canada.ca/content/dam/eccc/documents/pdf/pded/nitro-musks/20180911-Nitro-Musks-EN.pdf
https://www.canada.ca/content/dam/eccc/documents/pdf/pded/nitro-musks/20180911-Nitro-Musks-EN.pdf
https://www.canada.ca/content/dam/eccc/documents/pdf/pded/nitro-musks/20180911-Nitro-Musks-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

amino metabolites.[6] For other nitro musks like musk xylene, monoamino and diamino
metabolites have been identified.[6]

Inferred Biodegradation Pathway for Moskene

Given its dinitro-substituted indane structure, it is hypothesized that the biodegradation of
Moskene proceeds through the sequential reduction of its two nitro groups. This would result in
the formation of monoamino- and diamino-Moskene metabolites.

Monoamino-Moskene Metabolite Diamino-Moskene Metabolite Potential Further D_egradauon Products
(Ring Cleavage)

Click to download full resolution via product page

Figure 1. Inferred metabolic pathway for Moskene biodegradation.

Environmental Fate and Distribution

The environmental fate of Moskene is governed by its low water solubility and high lipophilicity,
leading to its partitioning from the aqueous phase to sludge, sediments, and biota.[3][4]

Persistence in the Environment

Nitro musks are known for their persistence in the environment.[4][6] While specific half-life
data for Moskene is not readily available, the overall persistence of musk ketone and musk
xylene is reported to be in the order of years.[4]

Bioaccumulation

The lipophilic nature of Moskene suggests a high potential for bioaccumulation in aquatic
organisms.[4] Studies on other nitro musks have confirmed their presence in fish and other
wildlife, as well as in human adipose tissue and breast milk.[2][3]

Table 2: Environmental Persistence of Related Nitro Musks
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Environmental Persistence/Half-
Compound . Reference
Compartment life
) Very Persistent
Musk Ketone Environment (Overall) [4]

(Years)

_ Very Persistent
Musk Xylene Environment (Overall) [4]
(Years)

Nitro Musks Air Persistent [4]

) Slow hydrolysis and
Nitro Musks Water _ , [4]
biodegradation

Experimental Protocols

Detailed experimental protocols are crucial for advancing our understanding of Moskene's
biodegradation. The following are generalized protocols adapted from studies on other nitro
musks and persistent organic pollutants.

Aerobic Biodegradation Testing (OECD 301B: CO:
Evolution Test)

This ready biodegradability test measures the mineralization of the test substance to COs-.

e Inoculum: Activated sludge from a domestic wastewater treatment plant, washed and
aerated.

o Test Medium: OECD synthetic medium containing the test substance (e.g., 10-20 mg/L of
Moskene).

 Incubation: The test mixture is incubated in the dark at a constant temperature (e.g., 22 + 2
°C) for 28 days.

o Measurement: The evolved CO: is trapped in a suitable absorbent (e.g., barium hydroxide or
sodium hydroxide solution) and quantified by titration or with a TOC analyzer.
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e Analysis: The percentage of biodegradation is calculated based on the amount of CO:2

produced relative to the theoretical maximum.
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Figure 2. Workflow for an aerobic biodegradation test (OECD 301B).

Anaerobic Biodegradation Testing (OECD 311.:
Anaerobic Biodegradability of Organic Compounds in

Digested Sludge)

This test simulates anaerobic digester conditions to assess the potential for anaerobic

biodegradation.
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 Inoculum: Digested sludge from an anaerobic digester of a wastewater treatment plant.

o Test Medium: Mineral medium with the test substance (e.g., 20-100 mg/L of Moskene) and
digested sludge.

¢ Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 35+ 2
°C) for up to 60 days.

e Measurement: The production of biogas (methane and carbon dioxide) is measured over
time using a pressure transducer or by gas chromatography.

e Analysis: The percentage of biodegradation is calculated based on the net biogas production
in the test vessels compared to the theoretical maximum.

Analytical Methodology for Moskene and its Metabolites

The analysis of nitro musks and their amino metabolites in environmental samples typically
involves extraction followed by chromatographic separation and detection.

e Sample Preparation:
o Water: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

o Sludge/Sediment/Biota: Soxhlet extraction or pressurized liquid extraction (PLE), followed
by clean-up steps to remove interfering substances.

e Instrumental Analysis:

o Gas Chromatography (GC): Coupled with various detectors for sensitive and selective
guantification.

» Electron Capture Detector (ECD): Highly sensitive to nitroaromatic compounds.
= Nitrogen-Phosphorus Detector (NPD): Selective for nitrogen-containing compounds.

» Mass Spectrometry (MS): Provides structural information for identification and
confirmation of the parent compound and its metabolites. High-resolution mass
spectrometry (HRMS) can aid in the identification of unknown transformation products.
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Figure 3. General analytical workflow for nitro musk analysis.

Conclusion and Future Research Directions

The available scientific literature indicates that Moskene, like other nitro musks, is a persistent
environmental contaminant with a high potential for bioaccumulation. While its use has been
curtailed, its legacy in the environment warrants continued investigation. The primary route of
biotransformation is likely the reduction of its nitro groups to amino metabolites, particularly
under anaerobic conditions.

Future research should focus on:

o Performing specific biodegradation studies on Moskene to elucidate its precise degradation
pathways and kinetics in various environmental matrices.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b085458?utm_src=pdf-body-img
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/product/b085458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« |dentifying and quantifying the transformation products of Moskene to fully assess the
environmental risk, as metabolites may have different toxicological profiles than the parent
compound.

o Developing certified reference standards for Moskene metabolites to improve the accuracy
of environmental monitoring studies.

 Investigating the ecotoxicological effects of Moskene and its metabolites to better
understand their impact on ecosystems.

By addressing these knowledge gaps, the scientific community can develop a more complete
understanding of the environmental risks associated with Moskene and other synthetic musk
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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